Cas no 5197-34-2 (Acetamide,N-[3-(2,4-dinitrophenoxy)phenyl]-)

Acetamide,N-[3-(2,4-dinitrophenoxy)phenyl]- structure
5197-34-2 structure
Product Name:Acetamide,N-[3-(2,4-dinitrophenoxy)phenyl]-
CAS No:5197-34-2
MF:C14H11N3O6
MW:317.253643274307
CID:383292
PubChem ID:249973
Update Time:2025-04-19

Acetamide,N-[3-(2,4-dinitrophenoxy)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • Acetamide,N-[3-(2,4-dinitrophenoxy)phenyl]-
    • N-[3-(2,4-dinitrophenoxy)phenyl]acetamide
    • AC1L6PMR
    • AC1Q20WO
    • AR-1K3815
    • NSC68886
    • NSC-68886
    • Oprea1_327771
    • Oprea1_468829
    • DTXSID50290479
    • 5197-34-2
    • Inchi: 1S/C14H11N3O6/c1-9(18)15-10-3-2-4-12(7-10)23-14-6-5-11(16(19)20)8-13(14)17(21)22/h2-8H,1H3,(H,15,18)
    • InChI Key: AQNPQPODGREWHN-UHFFFAOYSA-N
    • SMILES: O(C1=CC=CC(=C1)NC(C)=O)C1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

  • Exact Mass: 317.06483
  • Monoisotopic Mass: 317.064785
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 3
  • Complexity: 460
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 130
  • XLogP3: 2.3

Experimental Properties

  • Density: 1.463
  • Boiling Point: 505.8°Cat760mmHg
  • Flash Point: 259.7°C
  • Refractive Index: 1.66
  • PSA: 124.61
  • LogP: 4.37310
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